7-({2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}thio)-2-(2-furyl)pyrazolo[1,5-d][1,2,4]triazin-4(5H)-one

• IUPAC Name: 7-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl]sulfanyl-2-(furan-2-yl)-5H-pyrazolo[1,5-d][1,2,4]triazin-4-one
• InChI: InChI=1S/C21H19FN6O3S/c22-14-3-5-15(6-4-14)26-7-9-27(10-8-26)19(29)13-32-21-24-23-20(30)17-12-16(25-28(17)21)18-2-1-11-31-18/h1-6,11-12H,7-10,13H2,(H,23,30)
• InChI Key: ZGCKYCBBTVRMTL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=O)CSC3=NNC(=O)C4=CC(=NN43)C5=CC=CO5
• Molecular Formula: C21H19FN6O3S
• Molecular Weight: 454.5 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a piperazine ring, a furyl group, and a triazinone group. These groups suggest that the compound could have interesting chemical and biological properties.

Scientific Research Applications

Antinociceptive and Antidepressant Effects

A study investigated the antinociceptive and antidepressant effects of two pyrazolotriazine derivatives, including the specific compound , using classical pharmacological tests in mice. This research suggests potential applications in pain management and depression treatment (Rubat et al., 1997).

Antiproliferative Activity

Research on 4-phenethylthio-2-phenylpyrazolo[1,5-a][1,3,5]triazin-7(6H)-one, a related compound, explored its antiproliferative activity against human lung and breast cancer cell lines. This indicates potential in developing cancer treatments (Smolnikov et al., 2017).

Antimicrobial Activity

A synthesis study of new dithiocarbamate derivatives bearing thiazole/benzothiazole rings, including a compound structurally similar to our compound of interest, demonstrated high antimicrobial activity. This highlights potential applications in combating microbial infections (Yurttaş et al., 2016).

Biochemical Studies

A study on the reactivity of a similar compound, 7-amino-3-tert-butyl-8-(2H-tetrazol-5-yl)pyrazolo-[5,1-c][1,2,4]triazin-4(6H)-one, provides insight into the biochemical properties and potential applications of related pyrazolotriazine derivatives in scientific research (Mironovich & Shcherbinin, 2014).

Antimicrobial and Antifungal Activity

Research on thiazolidinone derivatives, including compounds with structural similarities to the compound , evaluated their antimicrobial activity against various bacteria and fungi, indicating potential use in antimicrobial therapies (Patel et al., 2012).

Mechanism of Action

The mechanism of action in a biological system would depend on the specific activity of the compound. For instance, some piperazine derivatives are known to interact with monoamine transporters and sigma receptors, which are targets for medication development.